Cas no 1443351-37-8 ((2-Chloro-6-fluorobenzyl)(phenyl)sulfane)

• Product Name: (2-Chloro-6-fluorobenzyl)(phenyl)sulfane
• CAS No: 1443351-37-8
• MF: C₁₃H₁₀ClFS
• MW: 252.734904766083
• CID: 5690822
• PubChem ID: 91656730
• Update Time: 2023-10-31

(2-Chloro-6-fluorobenzyl)(phenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-fluoro-2-(phenylsulfanylmethyl)benzene
• 1443351-37-8
• (2-Chloro-6-fluorobenzyl)(phenyl)sulfane
• Benzene, 1-chloro-3-fluoro-2-[(phenylthio)methyl]-

• MDL： MFCD18911116
• Inchi： 1S/C13H10ClFS/c14-12-7-4-8-13(15)11(12)9-16-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： RPDWGMHZYFWLMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 252.0175773g/mol
• Monoisotopic Mass: 252.0175773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 340.3±32.0 °C(Predicted)